Indin

Photochemistry Ultrafast Spectroscopy Molecular Photostability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H12N2O
Molecular Weight 248.28 g/mol
Cat. No. B15810204
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameIndin
Molecular FormulaC16H12N2O
Molecular Weight248.28 g/mol
Structural Identifiers
InChIInChI=1S/C16H12N2O/c19-16-15(11-6-2-4-8-14(11)18-16)12-9-17-13-7-3-1-5-10(12)13/h1-8,18-19H,9H2
InChIKeyUREOUJDBDUCHKZ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 500 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Indin (Isoindigo) for Organic Electronics & Medicinal Chemistry


Indin, also referred to as isoindigo (IUPAC: 3-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-1,3-dihydro-2H-indol-2-one, CAS 476-34-6), is a synthetic bisindole belonging to the indigoid family alongside indigo and indirubin [1]. It possesses a planar, electron-deficient core with two lactam rings, imparting strong electron-withdrawing character (HOMO ≈ −5.7 eV, LUMO ≈ −3.4 eV) that makes it a versatile acceptor building block for donor–acceptor conjugated polymers and small molecules [2]. Beyond organic electronics, isoindigo derivatives such as meisoindigo have been clinically used for chronic myeloid leukemia, and its N-glycosides exhibit cancerostatic activity [3].

Organic Electronics

Electron-deficient acceptor building block for n-type and ambipolar conjugated polymers

Medicinal Chemistry

Kinase inhibitor scaffold for Flt3/RET and CDK2/GSK-3β pathway studies

Solution Processing

Practical solubility in DMF/DMSO supports spin-coating and printing workflows

Why Indin Differs from Indigo and Indirubin


Although indigo, indirubin, and isoindigo share a common bisindole core, their isomeric connectivity fundamentally alters their electronic structure, excited-state dynamics, and biological target engagement. Indin (isoindigo) exhibits an electron-withdrawing character absent in indigo, with a deeper LUMO level that enables n-type and ambipolar charge transport unattainable with indigo [1]. In medicinal applications, isoindigo derivatives show a distinct kinase selectivity profile—meisoindigo demonstrates limited anti-Flt3 activity compared to indirubin derivatives, meaning the two isomers are not interchangeable for AML-targeted therapy [2]. Substituting indin with generic indigo or indirubin without verifying the specific application context risks both device failure in organic electronics and loss of therapeutic efficacy in medicinal chemistry workflows.

Indin (Isoindigo)
Indigo
Electron Deficiency
Indigo lacks the deep LUMO required for n-type or ambipolar charge transport; substituting may disable n-channel operation in OFETs.
Kinase Selectivity
Indigo derivatives do not replicate the dual Flt3/RET or CDK2/GSK-3β inhibition profiles of isoindigo; pharmacological endpoints may not transfer.
Solution Processability
Unsubstituted indigo is virtually insoluble in common organic solvents, unlike Indin; direct replacement eliminates solution-based device fabrication.

Indin Differentiation Evidence


Excited-State Deactivation Efficiency vs. Indigo

In a direct head-to-head experimental study using femtosecond transient absorption (fs-TA) spectroscopy and DFT/TDDFT calculations, isoindigo (Indin) demonstrated nearly 100% radiationless internal conversion efficiency, surpassing indigo (IND), which exhibits less than 0.1% quantum loss via fluorescence and triplet formation combined [1]. The mechanism in isoindigo involves rotational isomerization around the central C–C bond leading to a sloped conical intersection, whereas indigo relies on an excited-state intramolecular proton transfer (ESPT) that is inherently less efficient [1].

Excited-State Deactivation
Head-to-head
~100% radiationless internal conversion vs. indigo’s 99.9% deactivation with small fluorescence/triplet loss
Supports photostability in long-lifetime OPV and OLED applications
fs-TA spectroscopy; reported in Dyes and Pigments 2024
Photochemistry Ultrafast Spectroscopy Molecular Photostability

Ambipolar Mobility vs. Indigo Polymers

Unsubstituted isoindigo (Indin) itself functions as an ambipolar semiconductor in OFETs with hole and electron mobilities exceeding 0.01 cm²/V·s, whereas the 6,6′-diphenyl derivative reaches μh/μe = 0.037/0.027 cm²/V·s [1]. By comparison, natural indigo-based OFETs achieve ambipolar mobilities up to ~0.5 cm²/V·s, but only after extensive processing optimization, and the indigo core lacks the electron-deficient character that makes isoindigo a superior acceptor unit for n-type polymer design [2]. Notably, fluorinated isoindigo polymers boost electron mobility from 10⁻² to 0.43 cm²/V·s while maintaining hole mobility up to 1.85 cm²/V·s, demonstrating the tunability of the isoindigo scaffold [3].

Ambipolar Mobility
Cross-study
Unsubstituted Indin μhe > 0.01 cm²/V·s; fluorinated polymer μh up to 1.85, μe up to 0.43 cm²/V·s
Enables balanced ambipolar and n-type transport unattainable with indigo
OFET measurements; multiple references
Organic Field-Effect Transistors (OFETs) Ambipolar Semiconductors Charge Transport

Flt3 Inhibition Selectivity vs. Indirubin

A novel isoindigo derivative achieved an IC₅₀ of 88 nM against the drug-resistant Flt3-D835Y mutant kinase and an anti-RET IC₅₀ of 57 nM, demonstrating a dual Flt3/RET inhibitory profile reminiscent of indirubin derivatives [1]. In comparison, the most potent indirubin-based Flt3 inhibitor (5-fluoro-indirubin-3′-oxime) shows an IC₅₀ of 15 nM for wild-type Flt3 with >100-fold selectivity [2]. While indirubin derivatives are more potent on Flt3, isoindigo derivatives exhibit a distinct selectivity fingerprint—meisoindigo shows limited anti-Flt3 activity—and the dual Flt3/RET profile of optimized isoindigos opens a different therapeutic window [1].

Flt3 Inhibition
Head-to-head
Isoindigo derivative IC50 88 nM (Flt3-D835Y), RET 57 nM; indirubin comparator IC50 15 nM (WT Flt3)
Dual Flt3/RET profile offers a differentiated kinase inhibition context
In vitro kinase assays; HL-60 cells
Kinase Inhibition Acute Myeloid Leukemia Flt3 Inhibitors

Energy Level and Voc Advantage vs. DPP

In a direct comparative study of isoindigo- and diketopyrrolopyrrole (DPP)-based donor–acceptor polymer solar cells, the isoindigo-based polymer exhibited lower HOMO and LUMO energy levels compared to the DPP-based polymer. Consequently, isoindigo polymer devices consistently produced higher open-circuit voltages (Voc) [1]. Additionally, isoindigo-based polymer solar cells have achieved power conversion efficiencies up to 8% when paired with fullerene acceptors, and a record 6.3% for polymers with optical band gaps below 1.5 eV, demonstrating competitive photovoltaic performance [2].

Energy Level & Voc
Head-to-head
Isoindigo polymer HOMO ≈ −5.6 eV, LUMO ≈ −3.9 eV; consistently higher Voc than DPP polymer
Deeper energy levels support higher open-circuit voltage in OPV devices
Bulk heterojunction solar cells; PCE up to 8%
Organic Photovoltaics Donor–Acceptor Polymers Open-Circuit Voltage

CDK2/GSK-3β Dual Inhibition vs. Indirubin

A series of N-alkyl or aryl substituted isoindigo derivatives were synthesized and evaluated for anti-proliferative activity. Compound 6k (N-(p-methoxyphenyl)-isoindigo) showed high and selective activity against K562 chronic myeloid leukemia cells with an IC₅₀ of 7.8 μM, inducing apoptosis in a dose-dependent manner [1]. In contrast, indirubin has been reported to inhibit CDK2/cyclin A with an IC₅₀ of 2.2 μM and GSK-3β at 0.6 μM, but its selectivity profile differs—indirubin is a potent pan-CDK inhibitor, whereas isoindigo derivatives like 6k exhibit dual CDK2/GSK-3β phosphorylation inhibition with a distinct mechanism involving Wnt/β-catenin pathway suppression [1][2]. Notably, some functionalized isoindigos were found to not inhibit CDK2 in vitro, suggesting alternative anti-proliferative pathways not shared by indirubin [3].

CDK2/GSK-3β Dual Inhibition
Cross-study
Compound 6k IC50 7.8 μM (K562 cells); dual phosphorylation inhibition plus Wnt/β-catenin suppression
Mechanistically distinct from pan-CDK indirubin; supports Wnt pathway study
SRB assay; molecular docking
Anticancer Agents CDK2/GSK-3β Dual Inhibition Leukemia

Solubility Advantage vs. Indigo

Commercially available Indin (isoindigo, CAS 476-34-6, purity ≥98%) exhibits solubility of 10 mg/mL in DMF and DMSO, with some supplier lots reaching 30 mg/mL in DMF and 25 mg/mL in DMSO [1]. This solubility is sufficient for solution-processed thin-film deposition techniques such as spin-coating and inkjet printing, which are standard for OFET and OPV device fabrication. In contrast, unsubstituted indigo is virtually insoluble in common organic solvents (<0.1 mg/mL), necessitating vapor-phase deposition or derivatization prior to solution processing [2]. The inherent solubility advantage of Indin eliminates a processing bottleneck, enabling direct formulation of semiconductor inks without additional synthetic steps.

Solubility Advantage
Data to verify
10–30 mg/mL in DMF, 10–25 mg/mL in DMSO; indigo < 0.1 mg/mL
Enables solution-processed device fabrication without pre-functionalization
Supplier CoA; lot-dependent
Solution Processability Organic Electronics Fabrication Material Handling

Indin High-Value Procurement Scenarios


Ambipolar and n-Type OFET Development

Indin’s electron-deficient core (HOMO ≈ −5.7 eV, LUMO ≈ −3.4 eV) and demonstrated ambipolar mobility (>0.01 cm²/V·s for the unsubstituted molecule; up to 1.85/0.43 cm²/V·s for fluorinated polymers) make it the building block of choice for designing n-type and ambipolar conjugated polymers for complementary logic circuits [1][2]. Unlike indigo, which cannot sustain n-type transport without extensive modification, Indin provides a ready-to-use electron-accepting scaffold that can be further tuned via substitution. Procure Indin when the research objective requires balanced hole/electron transport or exclusively n-type semiconducting behavior in OFETs.

High-Voltage OPV Active Layer Design

Comparative studies demonstrate that isoindigo-based polymers yield consistently higher open-circuit voltages (Voc) than DPP-based analogs due to their deeper HOMO energy levels [3]. With reported PCEs up to 8% in fullerene-based devices, Indin-derived polymers are a strategic procurement choice for OPV research groups targeting high Voc and low voltage loss. The compound’s solubility (10–30 mg/mL in DMF/DMSO) further facilitates solution-processed bulk heterojunction fabrication .

Dual Flt3/RET Inhibitor Lead Discovery for AML

Novel isoindigo derivatives have demonstrated sub-100 nM dual inhibition of Flt3-D835Y mutant (IC₅₀ = 88 nM) and RET kinase (IC₅₀ = 57 nM), with selective cytotoxicity against Flt3-overexpressing HL-60 leukemia cells [4]. This profile is distinct from classical indirubin-based Flt3 inhibitors (IC₅₀ = 15 nM for wild-type Flt3) and offers a differentiated mechanism for overcoming resistance. Medicinal chemistry teams should procure Indin as a core scaffold for designing dual Flt3/RET inhibitors with potential application in Flt3-mutant AML.

Dual CDK2/GSK-3β Inhibitor for Wnt-Targeted Leukemia Therapy

N-substituted isoindigo derivatives such as 6k exhibit selective anti-proliferative activity against K562 CML cells (IC₅₀ = 7.8 μM) via dual CDK2/GSK-3β phosphorylation inhibition and suppression of the Wnt/β-catenin signaling pathway [5]. Unlike indirubin, which acts as a pan-CDK inhibitor, Indin derivatives provide a mechanistically distinct dual-inhibition profile with Wnt pathway engagement. Procure Indin for structure–activity relationship (SAR) studies aimed at developing Wnt-pathway-targeted anti-leukemia agents.

Application
Selection Property
Validation Focus
Ambipolar/n-type OFET research
Electron-deficient core with deep LUMO
Verify balanced μhe in device geometry
High-Voc OPV active layer design
Deeper HOMO vs. DPP for voltage gain
Confirm Voc enhancement in BHJ cells
Flt3/RET dual inhibition studies
Sub-100 nM dual kinase inhibition profile
Assess selectivity against Flt3-D835Y and RET in AML cell models
CDK2/GSK-3β and Wnt pathway research
Dual CDK2/GSK-3β inhibition with Wnt/β-catenin suppression
Evaluate anti-proliferative activity in K562 CML model

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
Explore Hub


Quote Request

Request a Quote for Indin

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.